Cas no 697229-73-5 ( )

• Product Name: &nbsp
• CAS No: 697229-73-5
• MF: C₁₄H₁₁F₂NO
• MW: 247.240050554276
• CID: 867138
• PubChem ID: 1506721
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-(3-fluoro-2-methylphenyl)benzamide
• Benzamide, 3-fluoro-N-(3-fluoro-2-methylphenyl)- (9CI)
•  

• Inchi： 1S/C14H11F2NO/c1-9-12(16)6-3-7-13(9)17-14(18)10-4-2-5-11(15)8-10/h2-8H,1H3,(H,17,18)
• InChI Key： OOCQIFMOKOOBIR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)NC(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 247.081
• Monoisotopic Mass: 247.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų